N'-cyclohexyl-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]ethanediamide

• IUPAC Name: N'-cyclohexyl-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]oxamide
• InChI: InChI=1S/C16H25N3O3/c1-19(2)13(14-9-6-10-22-14)11-17-15(20)16(21)18-12-7-4-3-5-8-12/h6,9-10,12-13H,3-5,7-8,11H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key: GYDSDAGOEBQMIX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NC1CCCCC1)C2=CC=CO2
• Molecular Formula: C16H25N3O3
• Molecular Weight: 307.39 g/mol
• CAS No.: 899998-90-4

Description

N'-cyclohexyl-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]ethanediamide is a useful research compound. Its molecular formula is C16H25N3O3 and its molecular weight is 307.394. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis of compounds with similar structural features involves complex chemical reactions, including intramolecular cyclization processes to form oxetanes and oxolanes, showcasing the compound's potential in synthetic organic chemistry. For example, 1-(2,3-Epoxypropyl)-1-cyclohexanol and its methyl analogues, when treated with base in aqueous dimethyl sulfoxide, yielded corresponding oxetanes as main products, highlighting the reactivity of such compounds in forming cyclic structures (MuraiAkio et al., 1977).

Pharmacological Potential

• Research into compounds with similar functional groups has explored their potential in pharmacology. For instance, compounds exhibiting antidepressant biochemical profiles without the side effects common to tricyclic therapy have been identified, indicating the therapeutic potential of structurally related compounds (E. Muth et al., 1986).

Catalytic Activity and Ligand Efficiency

• The use of N,N'-Bisoxalamides, including derivatives with furan functionalities, has been shown to enhance the catalytic activity in Cu-catalyzed coupling reactions. This indicates the role of such compounds in facilitating efficient and selective chemical transformations, making them valuable in synthetic chemistry and material science applications (Subhajit Bhunia et al., 2017).

Applications in Materials Science

• Compounds containing dimethylamino and furan units have been explored for their applications in materials science, such as in the synthesis of fluorescent probes for metal ions. These studies demonstrate the compound's potential in developing sensitive and selective sensors for environmental and biological monitoring (Chaoxia Guo et al., 2014).